5-[Benzyl-(3-trifluoromethyl-phenyl)-sulfamoyl]-2-chloro-benzoic acid

• IUPAC Name: 5-[benzyl-[3-(trifluoromethyl)phenyl]sulfamoyl]-2-chlorobenzoic acid
• InChI: InChI=1S/C21H15ClF3NO4S/c22-19-10-9-17(12-18(19)20(27)28)31(29,30)26(13-14-5-2-1-3-6-14)16-8-4-7-15(11-16)21(23,24)25/h1-12H,13H2,(H,27,28)
• InChI Key: XOROSUTXJXIDKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(C2=CC=CC(=C2)C(F)(F)F)S(=O)(=O)C3=CC(=C(C=C3)Cl)C(=O)O
• Molecular Formula: C21H15ClF3NO4S
• Molecular Weight: 469.9 g/mol

Description

5-[Benzyl-(3-trifluoromethyl-phenyl)-sulfamoyl]-2-chloro-benzoic acid is a chemical compound with the CAS Number: 722464-39-3. It has a molecular weight of 469.87. The IUPAC name for this compound is 5-{[benzyl-3-(trifluoromethyl)anilino]sulfonyl}-2-chlorobenzoic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C21H15ClF3NO4S/c22-19-10-9-17 (12-18 (19)20 (27)28)31 (29,30)26 (13-14-5-2-1-3-6-14)16-8-4-7-15 (11-16)21 (23,24)25/h1-12H,13H2, (H,27,28). This code provides a detailed representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a predicted melting point of 242.69°C and a predicted boiling point of 605.9°C at 760 mmHg. The compound has a predicted density of 1.5 g/cm^3.

Scientific Research Applications

Pharmaceutical Applications

5-[Benzyl-(3-trifluoromethyl-phenyl)-sulfamoyl]-2-chloro-benzoic acid and its derivatives have been explored for their pharmaceutical applications, particularly as uricosuric agents for the treatment of gout and gouty arthritis (Sarbanes, 2002). Additionally, some derivatives have shown potential anti-infective properties, confirmed by molecular docking studies (Elangovan et al., 2021).

Chemical Synthesis and Analysis

In the realm of chemical synthesis, this compound has been a subject of interest. Its derivatives have been synthesized and characterized using various spectroscopic methods, revealing insights into their molecular structure and properties (Mandić et al., 2004). Studies on 2-hydroxy-5-sulfophenyl-azo-benzoic acids, closely related to the target compound, have provided valuable data on their electrochemical behavior and reduction mechanisms (Mandić et al., 2004).

Antimicrobial Properties

The antimicrobial properties of derivatives containing the benzyl-sulfamoyl benzoic acid moiety have been extensively studied. Research indicates significant effectiveness against various bacteria and fungi, highlighting their potential in antimicrobial therapies (El-Meguid, 2014).

Biochemical Research

In biochemical research, studies have focused on understanding the metabolic pathways and enzyme interactions involving derivatives of this compound. This includes identifying the enzymes responsible for the oxidative metabolism of certain antidepressants structurally related to the target compound (Hvenegaard et al., 2012).

Mechanism of Action

Target of Action

Compounds with similar structures have been found to interact with various biological targets

Mode of Action

It is known that the trifluoromethyl group in similar compounds can enhance the compound’s reactivity and binding affinity to its targets . The benzyl and phenyl groups may also contribute to the compound’s interaction with its targets .

Biochemical Pathways

Similar compounds have been found to participate in various biochemical reactions, such as the suzuki–miyaura cross-coupling reaction . This reaction involves the formation of carbon-carbon bonds, which is a fundamental process in organic chemistry .

Pharmacokinetics

Similar compounds with trifluoromethyl groups are known to have low aqueous solubility and low volatility . These properties could potentially affect the compound’s bioavailability.

Result of Action

Similar compounds have been found to have various biological activities, such as antiviral, anti-inflammatory, and anticancer activities .